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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of 4-Nonanone.

This document provides immediate, essential safety protocols and logistical plans for the use of

4-Nonanone in a laboratory setting. Adherence to these guidelines is critical for ensuring

personnel safety and regulatory compliance.

Chemical Safety and Hazard Information
4-Nonanone is a colorless to light yellow liquid.[1] The primary hazard associated with 4-
Nonanone is its potential to cause serious eye irritation.[2] Inhalation may cause respiratory

irritation, and skin contact may lead to irritation. It is also classified as a combustible liquid.
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Property Value

CAS Number 4485-09-0

Molecular Formula C₉H₁₈O

Molecular Weight 142.24 g/mol

Boiling Point 188 °C (at 760 mm Hg)[1]

Flash Point 61.11 °C (142.00 °F)[2]

Specific Gravity 0.821 to 0.827 @ 25 °C[2]

Solubility Insoluble in water.[3]

Occupational Exposure Limits
Specific occupational exposure limits (OELs) for 4-Nonanone have not been established by

major regulatory agencies such as OSHA, NIOSH, or ACGIH. In the absence of specific limits,

it is crucial to handle 4-Nonanone with a high degree of caution, implementing engineering

controls and personal protective equipment to minimize any potential exposure.

Operational Plan: Step-by-Step Guidance for Safe
Handling
This section outlines the procedural steps for the safe handling of 4-Nonanone from

procurement to use in experimental protocols.

Engineering Controls
Ventilation: All work with 4-Nonanone should be conducted in a well-ventilated area. For

procedures that may generate vapors, a certified chemical fume hood is mandatory.[4]

Eye Wash and Safety Shower: Ensure that a properly functioning eyewash station and safety

shower are readily accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is essential for mitigating the risks associated with handling 4-
Nonanone.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes and

vapors, preventing serious eye

irritation.

Hand Protection

Butyl rubber gloves are

recommended for handling

ketones. While specific

breakthrough time data for 4-

Nonanone is not readily

available, butyl rubber

generally provides good

resistance to ketones. Nitrile

gloves may be suitable for

incidental contact but should

be changed immediately upon

contamination. Always inspect

gloves for any signs of

degradation before use.

Protects skin from direct

contact and potential irritation.

Skin and Body Protection

A lab coat should be worn at

all times. For procedures with

a higher risk of splashing, a

chemically resistant apron over

the lab coat is recommended.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Generally not required when

working in a properly

functioning chemical fume

hood. If engineering controls

are not sufficient to maintain

exposure below acceptable

levels, a NIOSH-approved

respirator with organic vapor

cartridges should be used.

Protects against the inhalation

of vapors.
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Experimental Workflow
The following diagram outlines the logical workflow for handling 4-Nonanone in a laboratory

setting.
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Handling and Disposal Workflow for 4-Nonanone

Preparation

Handling

Post-Experiment

Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Dispense 4-Nonanone

Perform Experiment

Segregate Waste

Decontaminate Work Area

Label Waste Container

Store in Designated Area

Arrange for Chemical Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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